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For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate, with CAS number 141774-68-7, is a
chiral pyrrolidine derivative of significant interest in the pharmaceutical and organic synthesis
sectors. Its rigid, stereochemically defined structure makes it a valuable building block for the
synthesis of complex, biologically active molecules. This technical guide provides a
comprehensive overview of its chemical properties, synthesis, purification, and analytical
methods, with a focus on its application in drug discovery, particularly as a key intermediate in
the development of dipeptidyl peptidase-4 (DPP-4) inhibitors for the treatment of type 2
diabetes.

Physicochemical Properties

A summary of the key physicochemical properties of (S)-benzyl 2-(aminomethyl)pyrrolidine-
1-carboxylate is presented in Table 1. This data is crucial for its handling, storage, and
application in synthetic chemistry.

Table 1: Physicochemical Data for (S)-Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate
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Property Value Reference(s)
CAS Number 141774-68-7 [1]12]
Molecular Formula C13H1sN202 [2]

Molecular Weight 234.29 g/mol N/A
Appearance White powder or liquid [1112]

Boiling Point (Predicted)

370.5+25.0°C

[1]

Density (Predicted)

1.155 + 0.06 g/cm?3

[1]

Solubility

Soluble in organic solvents
such as ethanol, methanol,

and dichloromethane.

[1]

Storage Conditions

Sealed in a dry place at room

temperature or 2-8 °C.

[1]2]

Purity (Typical)

295%

[2]

Synthesis and Purification

The synthesis of (S)-benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate typically starts from

the readily available chiral precursor, (S)-proline. The general synthetic strategy involves the

protection of the pyrrolidine nitrogen with a benzyloxycarbonyl (Cbz or Z) group, followed by the

conversion of the carboxylic acid moiety to an aminomethyl group.
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General Synthesis Workflow

(S)-Proline

Cbz Protection
(e.g., Benzyl Chloroformate, Base)

(N-Cbz-(S)-proIine)

Amide Formation
(e.q., Isobutyl Chloroformate, NHs)

)

(N-Cbz-(S)-proIinamide)
Reduction of Amide
(e.g., LiAlH4 or BH3)

l

© 2025 BenchChem. All rights reserved. 3/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Chiral HPLC Workflow

Sample Preparation
(Dissolve in mobile phase)

(Injection into HPLC)

(Separation on Chiral Column)

(e.g., Polysaccharide-based)

'
(o)
'

Data Analysis
(Peak integration)

l
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Application in DPP-4 Inhibitor Synthesis

( )
'

Coupling Reaction
(with a suitable carboxylic acid or acyl chloride)

(N-Acylated Intermediate)

Deprotection of Cbz group
(e.g., Hydrogenolysis)

Further Functionalization/
Final Coupling Step

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. (S)-Benzyl 2-(aminomethyl)pyrrolidine-1-carboxylate, CasN0.141774-68-7 ENAO
Chemical Co, Limited China (Mainland) [enao.lookchem.com]

 To cite this document: BenchChem. [Technical Guide: (S)-Benzyl 2-
(Aminomethyl)pyrrolidine-1-carboxylate (CAS 141774-68-7)]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b120055#s-benzyl-2-aminomethyl-
pyrrolidine-1-carboxylate-cas-141774-68-7-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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